Cas no 223562-52-5 (Benzoic acid,4-(1-propyn-1-yl)-)
Benzoic acid, 4-(1-propyn-1-yl)-, is a substituted benzoic acid derivative featuring a propynyl group at the para position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in coupling reactions and as a building block for more complex structures. The propynyl group enhances its utility in click chemistry applications, such as Huisgen cycloadditions, while the carboxylic acid functionality allows for further derivatization. Its structural features make it a valuable intermediate in the development of specialty chemicals, agrochemicals, and bioactive molecules. The compound is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its reactive alkyne moiety.
223562-52-5 structure
Product Name:Benzoic acid,4-(1-propyn-1-yl)-
CAS No:223562-52-5
MF:C10H8O2
MW:160.169322967529
MDL:MFCD18826068
CID:244579
PubChem ID:45084953
Update Time:2025-10-07
Benzoic acid,4-(1-propyn-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-(1-propyn-1-yl)-
- Benzoicacid, 4-(1-propynyl)- (9CI)
- 4-(Prop-1-yn-1-yl)benzoicacid
- 4-(1-Propyn-1-yl)benzoic acid
- C74152
- 4-prop-1-ynylbenzoic acid
- MFCD18826068
- SCHEMBL13814902
- YIA56252
- DS-20234
- Benzoic acid, 4-(1-propynyl)- (9CI)
- AKOS037652401
- DTXSID101308375
- 223562-52-5
- 4-(Prop-1-yn-1-yl)benzoic acid
-
- MDL: MFCD18826068
- Inchi: 1S/C10H8O2/c1-2-3-8-4-6-9(7-5-8)10(11)12/h4-7H,1H3,(H,11,12)
- InChI Key: XBPVNJYEOFCIMB-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C#CC)=CC=1)=O
Computed Properties
- Exact Mass: 160.052
- Monoisotopic Mass: 160.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 37.3A^2
Benzoic acid,4-(1-propyn-1-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BG517-250mg |
Benzoic acid,4-(1-propyn-1-yl)- |
223562-52-5 | 97% | 250mg |
2212CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BG517-100mg |
Benzoic acid,4-(1-propyn-1-yl)- |
223562-52-5 | 97% | 100mg |
1326CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BG517-25mg |
Benzoic acid,4-(1-propyn-1-yl)- |
223562-52-5 | 97% | 25mg |
661CNY | 2021-05-07 | |
| Alichem | A019093976-100mg |
4-(Prop-1-yn-1-yl)benzoic acid |
223562-52-5 | 97% | 100mg |
$255.00 | 2023-09-02 | |
| Alichem | A019093976-250mg |
4-(Prop-1-yn-1-yl)benzoic acid |
223562-52-5 | 97% | 250mg |
$418.70 | 2023-09-02 | |
| Alichem | A019093976-1g |
4-(Prop-1-yn-1-yl)benzoic acid |
223562-52-5 | 97% | 1g |
$980.10 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P48580-25mg |
4-(Prop-1-yn-1-yl)benzoic acid |
223562-52-5 | 97% | 25mg |
¥1166.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P48580-1g |
4-(Prop-1-yn-1-yl)benzoic acid |
223562-52-5 | 97% | 1g |
¥9256.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P48580-250mg |
4-(Prop-1-yn-1-yl)benzoic acid |
223562-52-5 | 97% | 250mg |
¥3696.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P48580-100mg |
4-(Prop-1-yn-1-yl)benzoic acid |
223562-52-5 | 97% | 100mg |
¥2336.0 | 2024-07-19 |
Benzoic acid,4-(1-propyn-1-yl)- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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